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Compound of Interest

Compound Name: SK-J014-1n

Cat. No.: B15554193

Get Quote

Introduction

SK-J014-1n is a novel small molecule compound that has garnered significant interest within

the scientific community for its potential therapeutic applications. Understanding its

physicochemical properties is paramount for researchers, scientists, and drug development

professionals to effectively design and conduct experiments, as well as to formulate it into a

viable drug product. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of SK-J014-1n, including its solubility, stability, and lipophilicity.

Detailed experimental protocols and data are presented to facilitate further research and

development.

Physicochemical Data Summary
A compilation of the key physicochemical parameters of SK-J014-1n is presented below.

These values are essential for predicting its behavior in biological systems and for designing

appropriate experimental and formulation strategies.
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Property Value Experimental Conditions

Molecular Weight 450.5 g/mol N/A

Melting Point 182-185 °C
Differential Scanning

Calorimetry (DSC)

Aqueous Solubility 25 µg/mL
Phosphate Buffered Saline

(PBS), pH 7.4, 25 °C

LogP (Octanol/Water) 3.2 Shake-flask method

pKa 8.5 (basic) Potentiometric titration

Chemical Stability
Stable for >24h in PBS (pH

7.4) at 37°C
HPLC analysis

Hygroscopicity Non-hygroscopic Dynamic Vapor Sorption (DVS)

Experimental Protocols
Detailed methodologies for the determination of the key physicochemical properties of SK-
J014-1n are provided to ensure reproducibility and allow for further investigation.

Determination of Aqueous Solubility
The solubility of SK-J014-1n in aqueous media was determined using the shake-flask method.

Materials: SK-J014-1n, Phosphate Buffered Saline (PBS, pH 7.4), HPLC-grade water,

HPLC-grade acetonitrile, analytical balance, vortex mixer, 1.5 mL microcentrifuge tubes, 0.22

µm syringe filters, HPLC system with a UV detector.

Procedure:

An excess amount of SK-J014-1n was added to a microcentrifuge tube containing 1 mL of

PBS (pH 7.4).

The suspension was vortexed for 1 minute to ensure thorough mixing.
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The tube was then incubated at 25 °C for 24 hours with constant agitation to reach

equilibrium.

Following incubation, the sample was centrifuged at 14,000 rpm for 10 minutes to pellet

the undissolved solid.

The supernatant was carefully collected and filtered through a 0.22 µm syringe filter to

remove any remaining particulate matter.

The concentration of SK-J014-1n in the filtrate was determined by a validated HPLC

method with a standard calibration curve.

Determination of Lipophilicity (LogP)
The octanol-water partition coefficient (LogP) was determined to assess the lipophilicity of SK-
J014-1n.

Materials: SK-J014-1n, n-octanol (pre-saturated with water), HPLC-grade water (pre-

saturated with n-octanol), analytical balance, separatory funnel, vortex mixer, centrifuge,

HPLC system with a UV detector.

Procedure:

A stock solution of SK-J014-1n was prepared in n-octanol.

Equal volumes of the n-octanol stock solution and water were added to a separatory

funnel.

The mixture was vigorously shaken for 10 minutes and then allowed to stand for 24 hours

to ensure complete phase separation.

After separation, both the n-octanol and aqueous phases were carefully collected.

The concentration of SK-J014-1n in each phase was quantified using a validated HPLC

method.

The LogP value was calculated as the logarithm of the ratio of the concentration of SK-
J014-1n in the n-octanol phase to its concentration in the aqueous phase.
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Signaling Pathway and Workflow Diagrams
To visually represent the context in which SK-J014-1n is studied and utilized, the following

diagrams illustrate a hypothetical signaling pathway it may modulate and a typical experimental

workflow for its characterization.
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Caption: Experimental workflow for the characterization of SK-J014-1n.
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physicochemical-properties-of-sk-j014-1n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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